Cas no 18549-67-2 (5H-Pyrimido[4,5-b]azepine)

5H-Pyrimido[4,5-b]azepine structure

Product Name:5H-Pyrimido[4,5-b]azepine

CAS No:18549-67-2

MF:C₈H₇N₃

MW:145.161280870438

CID:123057

PubChem ID:45080443

Update Time:2025-04-18

5H-Pyrimido[4,5-b]azepine Chemical and Physical Properties

- 5H-Pyrimido[4,5-b]azepine
- 5H-Pyrimido[4,5-b]azepine (8CI)
- 18549-67-2
- DTXSID00663977
- Inchi： 1S/C8H7N3/c1-2-4-10-8-7(3-1)5-9-6-11-8/h1-2,4-6H,3H2
- InChI Key： BFKZINVCRWMZMT-UHFFFAOYSA-N
- SMILES： N1=CC=CCC2=CN=CN=C12

1. Studies on fused pyrimidine derivatives. Part 13. Thermal ene reaction of 6-(alk-2-enylamino)-5-[(substituted imino)methyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-diones leading to pyrimido[4,5-b]azepines

Tomonori Inazumi,Etsuko Harada,Takashi Mizukoshi,Yoshiaki Kuroki,Akikazu Kakehi,Michihiko Noguchi J. Chem. Soc. Perkin Trans. 1 1994 565
2. Studies on fused pyrimidine derivatives. Part 12. Reaction of 6-(alk-2-enylamino)-5-formyl-1,3-dimethylpyrimidine-2,4(1H,3H)-diones with α-amino acid derivatives

Tomonori Inazumi,Kazuo Yamada,Yoshiaki Kuroki,Akikazu Kakehi,Michihiko Noguchi J. Chem. Soc. Perkin Trans. 1 1994 557